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Compound of Interest

Compound Name: Allyl cyclohexanepropionate

Cat. No.: B1218758

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl cyclohexanepropionate is a synthetic ester recognized for its potent and versatile
sensory characteristics.[1][2][3] This technical guide provides an in-depth overview of its flavor
and fragrance applications, supported by key chemical and physical data, detailed
experimental protocols, and an exploration of its interaction with olfactory receptors. This
document is intended to serve as a comprehensive resource for researchers, scientists, and
professionals in drug development and related fields who are interested in the chemical senses
and the application of specific flavor and fragrance compounds.

Chemical and Physical Properties

Allyl cyclohexanepropionate is a colorless to pale yellow liquid with a characteristic sweet,
fruity aroma reminiscent of pineapple, with additional green and waxy notes.[1][3][4][5][6] It is a
synthetic compound and has not been reported to occur naturally.[2][4][7] The key quantitative
properties of allyl cyclohexanepropionate are summarized in the table below for easy
reference and comparison.
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Property Value References
Molecular Formula C12H2002 [3]

Molecular Weight 196.29 g/mol [3][6]

CAS Number 2705-87-5 [3]

FEMA Number 2026 [5118]1[9]
Boiling Point 91°C @ 1 mm Hg [1]

Density 0.948 g/mL at 25 °C [1]

Vapor Pressure

0.009 mmHg @ 25 °C

(estimated)

38Pa@ 25°C

[1]

0.0 hPa @ 25 °C (OECD Test
Guideline 104)

0.01 mm Hg @ 25 °C

Flash Point

106 °C (222.8 °F) - closed cup

Refractive Index

n20/D 1.46 (lit.)

[1]

logP (o/w)

4.28

[6]

Water Solubility

16.5 mg/L at 20 °C

[1]

0.017 g/l at 20 °C (OECD Test
Guideline 105)

Odor Profile

Fruity, pineapple, sweet,

green, waxy, apple-note

[3]05]

Taste Profile

Fruity, pineapple, waxy, with
green sweet apple nuances at
30 ppm

[1]
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Allyl cyclohexanepropionate is a widely used ingredient in the flavor and fragrance industry
due to its unique and desirable sensory profile.[1][3][4]

Fragrance Applications:

o Fine Fragrances: It is used to impart fruity top notes, particularly pineapple and chamomile
nuances.[4] Its profile lends a juicy transparency to naturalistic creations and provides
contrast to heavier notes.[1]

» Functional Perfumery: Its stability makes it suitable for use in a variety of personal care and
household products.[1][3]

o Personal Care: Shampoos, conditioners, body washes, lotions, creams, and
antiperspirants/deodorants.[1]

o Household Products: Fabric care (detergents and softeners), air fresheners, and cleaning
products.[1]

Flavor Applications:

o Flavoring Agent: It is used as a flavoring agent to provide a fruity note to various food
products.[1] It is often the chief carrier of the fruity note in imitation pineapple flavors and is a
modifier in imitation strawberry and raspberry flavors.[1]

e Food Products:

o

Beverages (alcoholic and non-alcoholic)

[¢]

Confectioneries (hard and soft candy, chewing gum)

[¢]

Baked goods

[e]

Frozen dairy products

o

Gelatins and puddings

Experimental Protocols
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Synthesis of Allyl Cyclohexanepropionate

The primary method for synthesizing allyl cyclohexanepropionate is through the esterification
of 3-cyclohexylpropionic acid with allyl alcohol.[4] A detailed experimental protocol based on
literature is provided below.[2][7]

Materials:

3-Cyclohexylpropionic acid
 Allyl alcohol (5-molar excess)

e p-Toluenesulfonic acid (catalyst)
e Hexane

e Sodium carbonate (for drying)

» Three-necked flask equipped with a thermometer, a needle for sample withdrawal, and an
attachment for azeotropic distillation.

Procedure:

 Into the three-necked flask, insert 3-cyclohexylpropionic acid, a 5-molar excess of allyl
alcohol, p-toluenesulfonic acid (catalyst), and hexane.

e Heat the mixture to its boiling point to initiate the esterification reaction.

o Continuously remove the water formed during the reaction as a hexane-water azeotrope to
shift the reaction equilibrium towards the product.

» Monitor the reaction progress by withdrawing samples at appropriate time intervals and
analyzing them using gas chromatography (GC).

e Once the reaction is complete (as determined by GC analysis), cool the reaction mixture.

o Wash the organic layer with a sodium carbonate solution to neutralize the acidic catalyst and
then with water.
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» Dry the organic layer using anhydrous sodium carbonate.
o Separate the drying agent by filtration.

 Purify the crude product by vacuum distillation to obtain pure allyl cyclohexanepropionate.

[2]14]

A logical workflow for the synthesis process is illustrated in the following diagram.
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Caption: Synthesis workflow for allyl cyclohexanepropionate.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

A general protocol for the analysis of allyl cyclohexanepropionate using GC-MS is outlined
below. This protocol is based on standard practices for the analysis of volatile and semi-volatile
organic compounds.[10]

Sample Preparation:

e Prepare a solution of allyl cyclohexanepropionate in a volatile organic solvent (e.qg.,
hexane, dichloromethane, or methanol) at a concentration of approximately 10 pg/mL.

o Ensure the sample is free of particles by centrifugation if necessary.
o Transfer a minimum of 50 L of the sample into a 1.5 mL glass GC autosampler vial.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C
¢ Injection Volume: 1 pL (splitless mode)
e Carrier Gas: Helium

e Column: A non-polar column (e.g., DB-5) or a polar column (e.g., DB-Wax) can be used
depending on the desired separation.

e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: Increase temperature at a rate of 10 °C/minute to 280 °C.
o Final hold: Hold at 280 °C for 5 minutes.

e Mass Spectrometer:

o lonization Mode: Electron lonization (EI)
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o Scan Range: m/z 40-400

The logical workflow for GC-MS analysis is depicted below.

ransfer to GC vial
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1 pL injection

GC_Injection

Electron lonization

lonization

Scan m/z 40-400

Mass_Analysis
Data_Acquisition

Identify Compound
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Caption: Workflow for GC-MS analysis of allyl cyclohexanepropionate.

Olfactory Perception and Signaling

The perception of odorants like allyl cyclohexanepropionate begins with the interaction of the
molecule with olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity.
[11] These ORs are G protein-coupled receptors (GPCRs).[11][12]

Allyl cyclohexanepropionate has been identified as a ligand for the human olfactory receptor
OR1D2.[13] The binding of an odorant to an OR initiates a signal transduction cascade.[11]
While the specific downstream signaling for allyl cyclohexanepropionate is not detailed in the
available literature, a general olfactory signaling pathway is understood.

Upon ligand binding, the G-protein associated with the OR is activated. This activation leads to
a cascade of intracellular events, ultimately resulting in the depolarization of the olfactory
receptor neuron and the generation of an action potential. This signal is then transmitted to the
olfactory bulb in the brain for further processing, leading to the perception of the specific odor.
[11]

The following diagram illustrates the general olfactory signaling pathway.
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Caption: General olfactory signal transduction pathway.
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Safety and Regulatory Information

Allyl cyclohexanepropionate is regulated for use in food and fragrance products. It has been
evaluated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA) and is listed by
the Flavor and Extract Manufacturers Association (FEMA) as GRAS (Generally Recognized as
Safe).[8][9][14] The International Fragrance Association (IFRA) has also established standards
for its use in fragrance compositions.[8] It is important to handle this chemical with appropriate
personal protective equipment, including gloves and safety goggles, to prevent exposure.[4]

Conclusion

Allyl cyclohexanepropionate is a valuable synthetic ingredient with a well-defined fruity and
sweet sensory profile that finds broad application in the flavor and fragrance industries. Its
chemical and physical properties are well-characterized, and established protocols exist for its
synthesis and analysis. While the general mechanism of its olfactory perception is understood
to involve interaction with olfactory receptors, further research could elucidate the specific
signaling pathways and the full spectrum of its sensory contributions. This guide provides a
solid foundation of technical information for professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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